Cas no 1021245-75-9 (3-(4-butoxyphenyl)-1,2-oxazol-5-amine)
1021245-75-9 structure
Product Name:3-(4-butoxyphenyl)-1,2-oxazol-5-amine
CAS No:1021245-75-9
MF:C13H16N2O2
MW:232.278343200684
CID:4568171
Update Time:2023-04-06
3-(4-butoxyphenyl)-1,2-oxazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-butoxyphenyl)-1,2-oxazol-5-amine
- 5-Isoxazolamine, 3-(4-butoxyphenyl)-
-
- Inchi: 1S/C13H16N2O2/c1-2-3-8-16-11-6-4-10(5-7-11)12-9-13(14)17-15-12/h4-7,9H,2-3,8,14H2,1H3
- InChI Key: FXUHTGXQSPUYJB-UHFFFAOYSA-N
- SMILES: O1C(N)=CC(C2=CC=C(OCCCC)C=C2)=N1
Computed Properties
- Exact Mass: 232.121178g/mol
- Monoisotopic Mass: 232.121178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 232.28g/mol
- XLogP3: 2.9
- Topological Polar Surface Area: 61.3Ų
3-(4-butoxyphenyl)-1,2-oxazol-5-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-butoxyphenyl)-1,2-oxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B418323-25mg |
3-(4-Butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B418323-50mg |
3-(4-Butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B418323-250mg |
3-(4-Butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-69186-0.05g |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 95.0% | 0.05g |
$88.0 | 2025-02-20 | |
| Enamine | EN300-69186-0.1g |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 95.0% | 0.1g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-69186-0.25g |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 95.0% | 0.25g |
$188.0 | 2025-02-20 | |
| Enamine | EN300-69186-0.5g |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 95.0% | 0.5g |
$353.0 | 2025-02-20 | |
| Enamine | EN300-69186-1.0g |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 95.0% | 1.0g |
$470.0 | 2025-02-20 | |
| Enamine | EN300-69186-2.5g |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 95.0% | 2.5g |
$923.0 | 2025-02-20 | |
| Enamine | EN300-69186-5.0g |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine |
1021245-75-9 | 95.0% | 5.0g |
$1364.0 | 2025-02-20 |
3-(4-butoxyphenyl)-1,2-oxazol-5-amine Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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